Cas no 1357384-35-0 (tert-butyl (3S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• CAS No: 1357384-35-0
• MF: C₁₂H₁₈BrN₃O₂
• MW: 316.194221973419
• CID: 5141253
• PubChem ID: 67084608
• Update Time: 2026-03-03

tert-butyl (3S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(4-bromo-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester, (3S)-
• tert-butyl (3S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• tert-Butyl (S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• F76374
• tert-Butyl(3S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• 1357384-35-0
• SCHEMBL1582084
• tert-butyl (3S)-3-(4-bromopyrazol-1-yl)pyrrolidine-1-carboxylate
• Tert-butyl(S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
• DB-173522

• Inchi： 1S/C12H18BrN3O2/c1-12(2,3)18-11(17)15-5-4-10(8-15)16-7-9(13)6-14-16/h6-7,10H,4-5,8H2,1-3H3/t10-/m0/s1
• InChI Key： JCPSQLNKHVGZJG-JTQLQIEISA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](N2C=C(Br)C=N2)C1

Computed Properties

• Exact Mass: 315.05824g/mol
• Monoisotopic Mass: 315.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

tert-butyl (3S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (3S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate, with the CAS number 1357384-35-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyrrolidine ring substituted with a tert-butyl carboxylate group and a 4-bromo-pyrazole moiety. The stereochemistry at the 3-position of the pyrrolidine ring, denoted by the (S) configuration, plays a critical role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery, particularly in the development of therapies targeting specific protein-protein interactions. The pyrazole ring, a five-membered aromatic heterocycle, is known for its versatility in binding to various biological targets, including kinases and proteases. The bromine substituent at the 4-position of the pyrazole further enhances its ability to participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition.

The synthesis of tert-butyl (3S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate involves a multi-step process that combines principles from stereochemistry and heterocyclic chemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent installation of the tert-butyl carboxylate group via esterification. The stereochemical control at the 3-position is achieved through asymmetric induction techniques, ensuring high enantiomeric excess in the final product.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, it has been shown to inhibit certain kinase enzymes involved in cell signaling pathways, thereby potentially halting tumor growth and metastasis. Additionally, its ability to modulate proteasomal activity suggests its potential role in treating conditions associated with protein aggregation, such as Alzheimer's disease.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with target proteins, revealing key interactions that contribute to its high potency. Furthermore, pharmacokinetic studies have indicated favorable absorption and bioavailability profiles, making it a promising candidate for further preclinical development.

The structural versatility of tert-butyl (3S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate also lends itself to further chemical modifications. Researchers are actively exploring analogs with altered substituents on both the pyrrolidine and pyrazole moieties to optimize potency, selectivity, and pharmacokinetic properties. Such efforts are expected to yield novel drug candidates with improved therapeutic indices.

In conclusion, tert-butyl (3S)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate represents a cutting-edge molecule at the intersection of organic synthesis and drug discovery. Its unique structure, combined with its promising biological activity, positions it as a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic strategies.